Cas no 618441-16-0 (2-((4-Allyl-5-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide)

• Product Name: 2-((4-Allyl-5-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide
• CAS No: 618441-16-0
• MF: C₂₀H₂₀N₄OS
• MW: 364.464002609253
• CID: 3052778
• PubChem ID: 1291070
• Update Time: 2025-04-21

2-((4-Allyl-5-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-((4-Allyl-5-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide
• 644-888-3
• 2-((4-ALLYL-5-(2-METHYLPHENYL)-4H-1,2,4-TRIAZOL-3-YL)THIO)-N-PHENYLACETAMIDE
• 618441-16-0
• AKOS003667625
• 2-{[4-allyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide
• STK135707
• 2-[[5-(2-methylphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• 2-{[5-(2-methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenylacetamide

• Inchi： 1S/C20H20N4OS/c1-3-13-24-19(17-12-8-7-9-15(17)2)22-23-20(24)26-14-18(25)21-16-10-5-4-6-11-16/h3-12H,1,13-14H2,2H3,(H,21,25)
• InChI Key： JEGXKCICMXRUID-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)C1=NN=C(C2C=CC=CC=2C)N1CC=C

Computed Properties

• Exact Mass: 364.13578245Da
• Monoisotopic Mass: 364.13578245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 85.1Ų